Cas no 896341-12-1 (N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide)

• Product Name: N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide
• CAS No: 896341-12-1
• MF: C₁₆H₁₅NO₄S₄
• MW: 413.554599046707
• CID: 6432714
• PubChem ID: 18574209
• Update Time: 2025-05-24

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide
• AKOS021722864
• AKOS002069947
• F2570-0647
• N-(2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)thiophene-2-sulfonamide
• SR-01000023122
• 896341-12-1
• SR-01000023122-1
• N-[2-(phenylsulfonyl)-2-(2-thienyl)ethyl]thiophene-2-sulfonamide
• N-[2-(benzenesulfonyl)-2-thiophen-2-ylethyl]thiophene-2-sulfonamide
• N-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[2-(phenylsulfonyl)-2-(2-thienyl)ethyl]-

• Inchi： 1S/C16H15NO4S4/c18-24(19,13-6-2-1-3-7-13)15(14-8-4-10-22-14)12-17-25(20,21)16-9-5-11-23-16/h1-11,15,17H,12H2
• InChI Key： JFTSCLLNPVDJPR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=CC=C2)(=O)=O)C2SC=CC=2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 412.98839265g/mol
• Monoisotopic Mass: 412.98839265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 659.2±65.0 °C(Predicted)
• pka: 9.42±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide

Introduction to N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide (CAS No. 896341-12-1)

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide, identified by its CAS number 896341-12-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both sulfonyl and thiophene moieties, which contribute to its unique chemical properties and potential biological activities. The structural design of this molecule incorporates elements that are known to interact favorably with biological targets, making it a promising candidate for further investigation in drug discovery.

The core structure of N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide consists of a thiophene ring substituted with an ethyl group and a sulfonyl group, further functionalized with another thiophene ring. This arrangement creates a multifaceted scaffold that can engage with various biological receptors and enzymes. The presence of the benzenesulfonyl group enhances the compound's ability to interact with hydrogen bond donors, while the thiophen-2-yl moiety contributes to its solubility and stability in biological environments. These features make the compound an attractive candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacological agents due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The incorporation of thiophene rings into sulfonamide structures has further expanded their therapeutic potential by enhancing their binding affinity and selectivity towards specific biological targets. N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide is no exception and has shown promise in preclinical studies as a potential lead compound for various therapeutic applications.

The synthesis of N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 2-bromothiophene and 4-methanesulfonylbenzoyl chloride, which are then coupled using palladium-catalyzed cross-coupling reactions. Subsequent functionalization steps, including nucleophilic substitution and reduction reactions, are employed to introduce the ethyl and thiophene groups into the molecular framework. The final product is obtained through purification techniques such as column chromatography or recrystallization, ensuring high purity and yield.

The chemical properties of N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide, including its solubility, stability, and reactivity, have been thoroughly characterized using advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's conformational preferences and intermolecular interactions, which are critical for understanding its biological activity.

Beyond its structural characteristics, N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethylthiophene-2-sulfonamide has been evaluated for its potential biological effects in various preclinical models. Initial studies have demonstrated its ability to modulate the activity of specific enzymes and receptors involved in inflammatory pathways. The compound's interaction with these targets suggests that it may have therapeutic benefits in conditions such as arthritis, asthma, and other inflammatory disorders. Additionally, preliminary pharmacokinetic studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development.

The growing body of research on sulfonamide derivatives has highlighted their importance in modern drug discovery. The unique combination of structural features in N-2-(benzenesulfonyl)-2-(thiophen-2-yli